1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

Specification

• CAS No.: 877778-41-1
• Molecular Formula: C28H29N3O3
• Molecular Weight: 455.558
• IUPAC Name: 1-(3-methoxyphenyl)-4-[1-(4-phenoxybutyl)benzimidazol-2-yl]pyrrolidin-2-one
• Standard InChI: InChI=1S/C28H29N3O3/c1-33-24-13-9-10-22(19-24)31-20-21(18-27(31)32)28-29-25-14-5-6-15-26(25)30(28)16-7-8-17-34-23-11-3-2-4-12-23/h2-6,9-15,19,21H,7-8,16-18,20H2,1H3
• Standard InChI Key: QSJOXDSKFOSTLD-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCCCOC5=CC=CC=C5

Introduction

1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a synthetic organic molecule that likely belongs to a class of heterocyclic compounds. Its structure suggests potential bioactivity due to the presence of multiple functional groups and aromatic systems. Below is an analysis of its structural components:

• 3-Methoxyphenyl group: This is an aromatic ring with a methoxy (-OCH₃) substituent, which can contribute to electronic effects and potential interactions with biological targets.

• Pyrrolidin-2-one core: A lactam (cyclic amide) that may serve as a pharmacophore, often found in bioactive molecules.

• Benzo[d]imidazole moiety: A fused aromatic heterocycle known for its role in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer activities.

• Phenoxybutyl chain: A flexible linker that can modulate the compound's lipophilicity and binding properties.

Potential Applications

Based on its structure, this compound may have applications in the following areas:

• Pharmaceutical Research:

  • The benzo[d]imidazole group is a common scaffold in drug design, suggesting potential utility in developing treatments for infectious diseases or cancer.

  • The pyrrolidin-2-one core may enhance binding affinity to enzymes or receptors.

• Chemical Biology:

  • The compound could serve as a probe for studying protein-ligand interactions due to its diverse functional groups.

• Material Science:

  • Aromatic and heterocyclic compounds are sometimes explored for their electronic properties in material applications.

Molecular Formula and Weight

The molecular formula of the compound can be deduced as C26H27N3O3, with an approximate molecular weight of 429.52 g/mol.

Key Functional Groups

Functional Group	Description
Methoxy (-OCH₃)	Electron-donating group on phenyl ring.
Pyrrolidinone	Cyclic amide, potential hydrogen-bond acceptor.
Benzo[d]imidazole	Aromatic heterocycle with nitrogen atoms for hydrogen bonding or coordination.
Phenoxybutyl	Lipophilic chain increasing solubility in organic solvents.

Hypothetical Synthesis Pathway

A possible synthetic route for this compound could involve:

• Formation of the benzo[d]imidazole core:

  • Condensation of o-phenylenediamine with a carboxylic acid or aldehyde derivative.

• Attachment of the pyrrolidinone moiety:

  • Cyclization involving an appropriate amine and keto acid precursor.

• Introduction of the phenoxybutyl chain:

  • Alkylation using a phenoxybutyl halide under basic conditions.

• Methoxylation of the phenyl ring:

  • Electrophilic substitution using methanol and an acid catalyst.

Hypothetical Biological Activity

The combination of functional groups suggests potential biological activity:

• Antimicrobial Properties: Benzo[d]imidazole derivatives are known to inhibit bacterial and fungal growth.

• Anti-inflammatory Effects: Methoxyphenyl groups are present in several anti-inflammatory agents.

• Enzyme Inhibition: The lactam group could mimic substrates or intermediates in enzymatic reactions.